molecular formula C7H5F4NO B8788712 [3-Fluoro-2-(trifluoromethyl)pyridin-4-yl]methanol

[3-Fluoro-2-(trifluoromethyl)pyridin-4-yl]methanol

Cat. No.: B8788712
M. Wt: 195.11 g/mol
InChI Key: VYSLSJVNWYPWBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3-Fluoro-2-(trifluoromethyl)pyridin-4-yl]methanol is a useful research compound. Its molecular formula is C7H5F4NO and its molecular weight is 195.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H5F4NO

Molecular Weight

195.11 g/mol

IUPAC Name

[3-fluoro-2-(trifluoromethyl)pyridin-4-yl]methanol

InChI

InChI=1S/C7H5F4NO/c8-5-4(3-13)1-2-12-6(5)7(9,10)11/h1-2,13H,3H2

InChI Key

VYSLSJVNWYPWBI-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C(=C1CO)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Carbonyldiimidazole (1.16 g, 7.17 mmol) was added to a solution of 3-fluoro-2-trifluoromethyl-isonicotinic acid (1.00 g, 4.78 mmol) in THF (13.7 mL). The reaction mixture was stirred at RT overnight and was then added to a cold (0° C.) solution of NaBH4 (0.905 g, 23.9 mmol) in water (34.2 mL). The mixture was stirred for 10 min at 0° C., and 1M HCl was then added carefully (caution: H2 evolving). Volatiles were removed under reduced pressure, and the residue was dissolved in saturated aqueous NaHCO3. The mixture was extracted repeatedly with CH2Cl2, the combined organics were dried (phase separator) and concentrated in vacuo. Purification by flash column chromatography on silica gel (eluent gradient: c-hexane/EtOAc 1:1 to 0:1) afforded the title compound as a yellow oil. TLC, Rf (c-hexane/EtOAc 1:1)=0.27; MS (LC/MS): 196.0 [M+H]+; tR (HPLC conditions b): 2.62 min.
Quantity
1.16 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
13.7 mL
Type
solvent
Reaction Step One
Name
Quantity
0.905 g
Type
reactant
Reaction Step Two
Name
Quantity
34.2 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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